3-Epicabraleahydroxylactone
3-Epicabraleahydroxylactone
Brand Name:
Vulcanchem
CAS No.:
35833-72-8
VCID:
VC0200768
InChI:
InChI=1S/C27H44O3/c1-23(2)19-10-15-26(5)20(24(19,3)13-11-21(23)28)8-7-17-18(9-14-25(17,26)4)27(6)16-12-22(29)30-27/h17-21,28H,7-16H2,1-6H3/t17-,18+,19+,20-,21+,24+,25-,26-,27+/m1/s1
SMILES:
CC1(C2CCC3(C(C2(CCC1O)C)CCC4C3(CCC4C5(CCC(=O)O5)C)C)C)C
Molecular Formula:
C27H44O3
Molecular Weight:
3-Epicabraleahydroxylactone
CAS No.: 35833-72-8
Reference Standards
VCID: VC0200768
Molecular Formula: C27H44O3
Molecular Weight:
| CAS No. | 35833-72-8 |
|---|---|
| Product Name | 3-Epicabraleahydroxylactone |
| Molecular Formula | C27H44O3 |
| IUPAC Name | (5S)-5-[(3S,5R,8R,9R,10R,13R,14R,17S)-3-hydroxy-4,4,8,10,14-pentamethyl-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-5-methyloxolan-2-one |
| Standard InChI | InChI=1S/C27H44O3/c1-23(2)19-10-15-26(5)20(24(19,3)13-11-21(23)28)8-7-17-18(9-14-25(17,26)4)27(6)16-12-22(29)30-27/h17-21,28H,7-16H2,1-6H3/t17-,18+,19+,20-,21+,24+,25-,26-,27+/m1/s1 |
| SMILES | CC1(C2CCC3(C(C2(CCC1O)C)CCC4C3(CCC4C5(CCC(=O)O5)C)C)C)C |
| Appearance | Powder |
| PubChem Compound | 12080691 |
| Last Modified | Nov 30 2021 |
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